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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of N-
Nitrosohexamethyleneimine (CAS No. 932-83-2), a cyclic nitrosamine of significant interest
due to its potential carcinogenic properties.[1][2] This document outlines the key spectroscopic
data and experimental protocols necessary for the identification, quantification, and
characterization of this compound.

Chemical and Physical Properties

N-Nitrosohexamethyleneimine, also known as 1-nitrosoazepane, is a yellow liquid with a
molecular formula of CeH12N20 and a molecular weight of 128.17 g/mol .[1][2][3][4] Its structure
consists of a seven-membered hexamethyleneimine ring with a nitroso group attached to the
nitrogen atom.
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Property Value Reference
Molecular Formula CeH12N20 [11[3]
Molecular Weight 128.17 g/mol [1][3]
IUPAC Name 1-nitrosoazepane [1]

CAS Number 932-83-2 [1][2][3]
Physical Description Yellow liquid [1]

Mass Spectrometry (MS)

Mass spectrometry is a crucial technique for the sensitive and specific detection of N-
Nitrosohexamethyleneimine. Gas chromatography coupled with mass spectrometry (GC-MS)
IS a common method for its analysis.

Quantitative Data

The electron ionization (EI) mass spectrum of N-Nitrosohexamethyleneimine is characterized
by a molecular ion peak and several key fragment ions. The fragmentation of cyclic
nitrosamines often involves the loss of the nitroso group (*NO) and a hydroxyl radical («OH).[5]

mlz Proposed Fragment Relative Intensity

128 ] Available in NIST Main

Library[1]
98 [M - NOJ* Characteristic loss of 30 Da
111 [M - OH]* Characteristic loss of 17 Da
69 CsHo* Further fragmentation
55 CaH7* Further fragmentation
41 CsHs* Further fragmentation

Note: The relative intensities of the fragments can be found in the NIST Mass Spectrometry
Data Center under NIST Number 25561.[1]
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Experimental Protocol: GC-MS Analysis

Sample Preparation: A stock solution of N-Nitrosohexamethyleneimine is prepared in a
suitable solvent such as methanol or dichloromethane. Calibration standards are prepared by
serial dilution of the stock solution.

Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-5ms) is
interfaced with a mass spectrometer.

GC Conditions:
e Injector Temperature: 250 °C

e Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 280 °C at 10
°C/min, and hold for 5 minutes.

e Carrier Gas: Helium at a constant flow rate.

MS Conditions:

lonization Mode: Electron lonization (El) at 70 eV.

Scan Range: m/z 35-200.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

mmmmmmmmmmmmm

Click to download full resolution via product page

GC-MS analysis workflow for N-Nitrosohexamethyleneimine.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure of N-
Nitrosohexamethyleneimine. Due to the presence of Z/E isomers in asymmetrical
nitrosamines, NMR spectra can show two sets of signals.[6]

Quantitative Data

H NMR: The proton NMR spectrum is expected to show signals for the methylene protons of
the hexamethyleneimine ring. The protons on the carbons alpha to the nitroso group will be
deshielded.

Chemical Shift (6) ppm

(Predicted) Multiplicity Assignment
~35-4.0 Multiplet a-CHz
~15-20 Multiplet B, y-CHz

13C NMR: The carbon NMR spectrum will show distinct signals for the different carbon atoms in

the ring.
Chemical Shift (8) ppm (Predicted) Assighment
~45-55 a-C
~25-35 B, y-C

Note: Specific experimental NMR data for N-Nitrosohexamethyleneimine is not readily
available in the public domain. The predicted values are based on general chemical shift

ranges for similar functional groups.

Experimental Protocol: NMR Analysis

Sample Preparation: Dissolve approximately 5-10 mg of N-Nitrosohexamethyleneimine in
0.5-0.7 mL of a deuterated solvent (e.g., CDCls, DMSO-de) in an NMR tube. Add a small
amount of tetramethylsilane (TMS) as an internal standard.
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Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Acquisition Parameters:

e 1H NMR:

o Pulse Sequence: Standard single-pulse experiment.

o Number of Scans: 16-64.

o Relaxation Delay: 1-2 seconds.

e 13C NMR:

o Pulse Sequence: Proton-decoupled pulse experiment.

o Number of Scans: 1024 or more, depending on sample concentration.

o Relaxation Delay: 2-5 seconds.

Fourier Transform orrection

Click to download full resolution via product page

NMR analysis workflow for N-Nitrosohexamethyleneimine.
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Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in N-
Nitrosohexamethyleneimine based on their characteristic vibrational frequencies.

Quantitative Data

The IR spectrum of N-Nitrosohexamethyleneimine is expected to show characteristic
absorption bands for the N-N and N=0O stretching vibrations of the nitroso group, as well as C-
H stretching and bending vibrations of the alkyl chain.

Wavenumber (cm—?)

(Predicted) Vibration Mode Intensity
redicte

~ 2850 - 3000 C-H stretch (alkane) Medium to Strong
~ 1440 - 1480 N=0 stretch (non-associated) Strong

~ 1300 - 1350 N=0 stretch (associated) Strong

~1050 - 1100 N-N stretch Medium to Strong
~ 1450 CHz2 scissoring Medium

Note: The predicted values are based on typical absorption frequencies for nitrosamines.[7]

Experimental Protocol: FT-IR Analysis

Sample Preparation: For a liquid sample, a thin film can be prepared between two potassium
bromide (KBr) or sodium chloride (NaCl) plates.

Instrumentation: A Fourier-transform infrared spectrometer.
Acquisition Parameters:

e Spectral Range: 4000 - 400 cm™1,

e Resolution: 4 cm~1.

e Number of Scans: 16-32.
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¢ Mode: Transmittance or Absorbance.

Sample Preparation

KBr/NaCl Plates
FT-IR Analysis Data Processing
Liquid Sample Create Thin Fil) FT-IR Spectrometer

Measure Spectrum

Click to download full resolution via product page

FT-IR analysis workflow for N-Nitrosohexamethyleneimine.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the N-

Nitrosohexamethyleneimine molecule.

Quantitative Data

Nitrosamines typically exhibit two characteristic absorption bands in the UV-Vis spectrum.

Molar Absorptivity ()
(L-mol~*-cm™?)

Amax (nm) (Predicted) Electronic Transition

~ 230 High T~ T

~ 330-340 Low n- T

Experimental Protocol: UV-Vis Analysis

Sample Preparation: Prepare a dilute solution of N-Nitrosohexamethyleneimine in a suitable
UV-transparent solvent (e.g., ethanol, methanol, or water). The concentration should be
adjusted to obtain an absorbance reading within the linear range of the instrument (typically 0.1
- 1.0).
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Instrumentation: A double-beam UV-Vis spectrophotometer.
Acquisition Parameters:

* Wavelength Range: 200 - 400 nm.

¢ Blank: Use the same solvent as used for the sample solution.

¢ Cuvette: Use a 1 cm path length quartz cuvette.

Click to download full resolution via product page

UV-Vis analysis workflow for N-Nitrosohexamethyleneimine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Analysis of N-
Nitrosohexamethyleneimine: An In-depth Technical Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1214600/docs#spectroscopic-
analysis-of-n-nitrosohexamethyleneimine-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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